Cas no 83-27-2 (sec-Butylmalonic Acid Diethyl Ester)

sec-Butylmalonic Acid Diethyl Ester structure
83-27-2 structure
sec-Butylmalonic Acid Diethyl Ester
83-27-2
C11H20O4
216.274104118347
MFCD00015194
81712
87563430

sec-Butylmalonic Acid Diethyl Ester Properties

Names and Identifiers

    • Diethyl 2-(sec-butyl)malonate
    • Butylmalonicaciddiethylester
    • sec-Butylmalonic acid diethyl ester
    • Diethyl sec-Butylmalonate
    • diethyl 2-butan-2-ylpropanedioate
    • 2-sec-butyl-malonic acid diethyl ester
    • (1-Methylpropyl)propanedioic acid diethyl ester
    • NSC 127865
    • NSC 30679
    • NSC 41157
    • Diethyl (1-methylpropyl)malonate
    • Diethyl 1-methylpropylmalonate
    • MIIZSUOEOUHAIZ-UHFFFAOYSA-N
    • sec-Butylmalonic acid, diethyl ester
    • Diethyl 2-sec-butylmalonate
    • Diethyl s-butylmalonate
    • Diethylsec-Butylmalonate
    • Diethyl=sec-butylmalonate
    • diethyl sec-butyl-malonate
    • Propanedioic acid, (1-methylpropyl)-, diethyl ester
    • Diethyl 2-sec-buty
    • 1,3-Diethyl 2-(1-methylpropyl)propanedioate (ACI)
    • Malonic acid, sec-butyl-, diethyl ester (6CI, 7CI, 8CI)
    • Propanedioic acid, (1-methylpropyl)-, diethyl ester (9CI)
    • 1,3-Diethyl 2-(butan-2-yl)propanedioate
    • EN300-189045
    • NSC127865
    • 2-s-butyl-malonic acid diethyl ester
    • DIETHYL(1-METHYLPROPYL)MALONATE
    • MFCD00015194
    • A840551
    • NSC30679
    • D70303
    • Malonic acid, sec-butyl-, diethyl ester
    • AKOS015838711
    • SCHEMBL4191467
    • AS-59732
    • NSC41157
    • AMY31986
    • NS00041021
    • Diethyl 2-sec-butylmalonate #
    • EINECS 201-463-3
    • NSC-41157
    • 1,3-Diethyl 2-(1-methylpropyl)propanedioate
    • InChI=1/C11H20O4/c1-5-8(4)9(10(12)14-6-2)11(13)15-7-3/h8-9H,5-7H2,1-4H3
    • 83-27-2
    • B0384
    • CS-W014844
    • FT-0624805
    • NSC-127865
    • MIIZSUOEOUHAIZ-UHFFFAOYSA-
    • DTXSID201263613
    • NSC-30679
    • 2-(1-methyl-propyl)-propanedioic acid diethyl ester
    • DB-056706
    • 1,3-diethyl 2-(sec-butyl)propanedioate
    • (1-Methylpropyl)propanedioic Acid Diethyl Ester; Diethyl sec-Butylmalonate; NSC 127865; NSC 30679; NSC 41157; sec-Butylmalonic Acid Diethyl Ester
    • +Expand
    • MFCD00015194
    • MIIZSUOEOUHAIZ-UHFFFAOYSA-N
    • 1S/C11H20O4/c1-5-8(4)9(10(12)14-6-2)11(13)15-7-3/h8-9H,5-7H2,1-4H3
    • O=C(C(C(CC)C)C(OCC)=O)OCC
    • 1709561

Computed Properties

  • 216.13600
  • 0
  • 4
  • 8
  • 216.136
  • 15
  • 195
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 2.8
  • nothing
  • 0
  • 52.6

Experimental Properties

  • 1.77490
  • 52.60000
  • 1.4230-1.4260
  • 225°C(lit.)
  • 225℃
  • 0.0±0.5 mmHg at 25°C
  • 103 ºC
  • colorless liquid
  • Uncertain.
  • 0.992

sec-Butylmalonic Acid Diethyl Ester Security Information

sec-Butylmalonic Acid Diethyl Ester Customs Data

  • 2917190090

  • China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

sec-Butylmalonic Acid Diethyl Ester Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003PXY-5g
Diethyl 2-(sec-butyl)malonate
 83-27-2 95%
5g
 $7.00 2024-04-21
A2B Chem LLC
AB72790-5g
Diethyl sec-butylmalonate
 83-27-2 95%
5g
 $6.00 2024-04-19
Aaron
AR003Q6A-5g
Diethyl 2-(sec-butyl)malonate
 83-27-2 99%
5g
 $5.00
abcr
AB179445-5 g
Diethyl sec-butylmalonate, 95%; .
 83-27-2 95%
5g
 €79.00
Chemenu
CM308582-100g
Diethyl 2-(sec-butyl)malonate
 83-27-2 96%
100g
 $*** 2023-05-29
Enamine
EN300-189045-0.05g
1,3-diethyl 2-(butan-2-yl)propanedioate
 83-27-2 95%
0.05g
 $19.0
eNovation Chemicals LLC
D748829-100g
Diethyl 2-(sec-butyl)malonate
 83-27-2 95%
100g
 $230 2022-06-09
Fluorochem
222881-5g
Diethyl 2-(sec-butyl)malonate
 83-27-2 95%
5g
 ￡11.00 2022-03-01
TRC
B692610-1g
sec-Butylmalonic Acid Diethyl Ester
 83-27-2
1g
 $ 184.00 2023-09-08
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L12253-5g
Diethyl sec-butylmalonate, 96%
 83-27-2 96%
5g
 ￥573.00 2023-03-27

sec-Butylmalonic Acid Diethyl Ester Synthesis

Synthetic Circuit 1

105-53-3 105-53-3
78-76-2 78-76-2
83-27-2 83-27-2
Reaction Conditions
1.1 Reagents: Sodium
Reference
A new semisynthetic ergot peptide alkaloid: DCN 203-922
Giger, R. K. A.; et al, Experientia, 1987, 43(10), 1125-30

Synthetic Circuit 2

105-53-3 105-53-3
78-76-2 78-76-2
83-27-2 83-27-2
Reaction Conditions
1.1 Reagents: Sodium Solvents: Ethanol
1.2 Reagents: Potassium iodide ;  heated; reflux; 10 min, reflux
1.3 reflux; 3 h, reflux; reflux → 25 °C
1.4 Reagents: Water ;  25 °C
Reference
Preparation and pyrolysis of s-butylmalonic acid
Yang, Hua-Wu; et al, Yancao Keji, 2005, (10), 3-5

Synthetic Circuit 3

557-20-0 557-20-0
1462-12-0 1462-12-0
83-27-2 83-27-2
Reaction Conditions
1.1 Catalysts: Copper(II) triflate ,  Ferrocene, 1-[2-[(2,2-dimethyl-1-oxopropyl)amino]phenyl]-2-(diphenylphosphino)-,… Solvents: Toluene ;  0 °C; 30 min, 0 °C
1.2 14 - 20 h, 0 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Modular Approach to Novel Chiral Aryl-Ferrocenyl Phosphines by Suzuki Cross-Coupling
Jensen, Jakob F.; et al, Journal of Organic Chemistry, 2003, 68(4), 1258-1265

Synthetic Circuit 4

17085-88-0 17085-88-0
1184-58-3 1184-58-3
83-27-2 83-27-2
Reaction Conditions
1.1 Solvents: Toluene
1.2 -
1.3 Reagents: Ammonium chloride Solvents: Water
1.4 Solvents: Dichloromethane
Reference
Conjugate addition of dialkylaluminum chlorides to alkylidenemalonic acid derivatives
Maas, Steffen; et al, Synthesis, 1999, (10), 1792-1798

Synthetic Circuit 5

1462-12-0 1462-12-0
71-23-8 71-23-8
83-27-2 83-27-2
Reaction Conditions
1.1 Catalysts: Tetrabutylammonium bromide ,  Cerium bromide Solvents: Acetonitrile ;  24 h, rt
Reference
Dehydroxymethylation of Alcohols Enabled by Cerium Photocatalysis
Zhang, Kaining; et al, Journal of the American Chemical Society, 2019, 141(26), 10556-10564

sec-Butylmalonic Acid Diethyl Ester Raw materials

sec-Butylmalonic Acid Diethyl Ester Preparation Products

sec-Butylmalonic Acid Diethyl Ester Suppliers

J&K Scientific
Audited Supplier Audited Supplier
(CAS:83-27-2)
ZHAI XIAN SHENG
18210857532
xiangyang.zhai@jk-sci.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:83-27-2)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:83-27-2)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:83-27-2)
XU NV SHI
15221998634
1986399151@qq.com

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